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Compound of Interest

Compound Name: Chromium o-phosphate,hydrous

Cat. No.: B576972

This guide provides a comprehensive technical overview of chromium-based phosphates,
designed for researchers, scientists, and professionals in drug development. It moves beyond
a simple recitation of facts to explore the causality behind experimental choices, offering field-
proven insights into the synthesis, characterization, and application of these versatile materials.

Introduction: The Versatile World of Chromium
Phosphates

Chromium phosphates are a class of inorganic compounds with the general formula
CrPOa-(H20)n, where 'n' can be 0, 4, or 6.[1] These compounds exist as deeply colored solids,
with the anhydrous form appearing green and the hexahydrate form a distinct violet.[1] Their
significance stems from a unique combination of chemical stability, catalytic activity, and
corrosion resistance, which has led to their adoption in a wide array of industrial and scientific
applications.[2][3][4]

From serving as robust catalysts in the polymer industry to forming protective anti-corrosive
coatings on metals, chromium phosphates are workhorse materials.[1][3] They are integral to
the manufacturing of pigments and ceramics and are being explored for next-generation
applications in energy storage.[2][3] While their industrial utility is clear, the scientific community
Is also investigating their potential in the biomedical field, including roles in drug delivery and
cancer therapy, making a deep understanding of their properties essential for future innovation.

[3]
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Foundational Chemistry and Material Properties

The utility of chromium phosphates is intrinsically linked to the versatile chemistry of chromium,
particularly its ability to exist in multiple oxidation states. The most common and stable form is
chromium(lll) phosphate (CrPOa).

Crystal Structure: Anhydrous chromium(lll) phosphate possesses a monoclinic crystal
structure.[1] The arrangement of the chromium and phosphate ions in the crystal lattice is
fundamental to its physical and chemical properties, including its insolubility in water and high
melting point.[1][5]

Chemical Properties: A key characteristic of chromium(lll) phosphate is its utility in ion
exchange reactions.[1] It can catalyze the adsorption of divalent cations from agueous
solutions, a property that is harnessed for environmental remediation, such as reducing lead
concentrations in water.[1][6] The efficiency of this ion exchange is influenced by factors like
temperature and pH.[1][6]

The selection of a synthesis method is a critical decision that dictates the final properties of the
chromium phosphate material. The choice depends on the desired morphology, crystallinity,
and purity required for a specific application.

Synthesis Methodologies: A Comparative Analysis

The synthesis of chromium phosphates can be achieved through several methods, each
offering distinct advantages and resulting in materials with different characteristics. The choice
of method is a critical experimental decision driven by the target application's requirements for
particle size, surface area, and crystal phase.
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Synthesis Method

Precursors

Key Process Steps

Outcome &
Rationale

Solid-State Reaction

Chromium(lll) oxide

(Cr203), Ammonium

hydrogen phosphate
((NH4)2HPO4)

Grinding of
precursors, pelletizing,
and high-temperature
calcination in stages
(e.g., 400°C to
850°C).[1]

Produces anhydrous,
crystalline CrPOa.[1]
This method is chosen
for applications
requiring high purity
and thermal stability,
such as in ceramics or
high-temperature
catalysis. The
stepwise heating
ensures complete
reaction and removal

of volatiles.[1]

Aqueous Precipitation

Aqueous solutions of
a chromium salt (e.qg.,
chromium nitrate) and

a phosphate salt (e.qg.,

Mixing equimolar
solutions, often in a
controlled
environment like a

sealed chamber with a

Yields thin films or
hydrated forms like
CrP04-6H20.[1] This
route is ideal for
creating coatings or

films, where control

Sol-Gel / Gel-like
Method

diammonium -
catalyst vapor (e.g., over deposition and
phosphate). )
ammonia).[1] morphology at low
temperatures is key.
Creates mesoporous
Ammonium chromium phosphates

dichromate, ethanol,
nitric acid, ammonium
dihydrogen
phosphate, urea, and
a structure-directing
agent (e.g., TTBr).[1]
[7]

Reduction of Cr(VI) to
Cr(lll) in the presence
of phosphate and a
templating agent,
followed by gelation at
elevated

temperatures.[7]

with high surface area
(e.g., 384 ma/q).[7]
This is the method of
choice for catalytic
applications where a
large surface area is
paramount for high

activity.[7]
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Prepares the

hexahydrate form,

Reduction of Cr(VI) CrPO4-6H20.[1] This
] o with ethanol in the is a common
Chromium trioxide
] presence of laboratory-scale
Reduction- (Cr0O3), ethanol, ) ) )
o ) ) phosphoric acid at method for producing
Precipitation orthophosphoric acid )
controlled hydrated chromium
(H3POa).
temperatures (-24°C phosphate for general
to +80°C).[1] research or as a

precursor for other

forms.

Experimental Protocols: Synthesis and
Characterization

Reproducibility is the cornerstone of scientific integrity. The following protocols provide detailed,
step-by-step methodologies for the synthesis of mesoporous chromium phosphate and its
subsequent characterization.

Detailed Protocol: Sol-Gel Synthesis of Mesoporous
CrPO4

This protocol is adapted from methodologies designed to produce high-surface-area materials
suitable for catalysis.[7]

Objective: To synthesize mesoporous chromium(lll) phosphate using a templated sol-gel
method.

Materials:
e Ammonium dichromate ((NH4)2Cr207)
o Ethanol (CH3CH20H)

 Nitric acid (HNO3)
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Ammonium dihydrogen phosphate (NHsH2POa4)

Urea (CO(NH2)2)

Tetradecyltrimethylammonium bromide (TTBr)

Deionized water

Procedure:

e Precursor Solution A: In a fume hood, dissolve ammonium dichromate in a mixture of ethanol
and nitric acid. This step involves the reduction of Cr(VI) to Cr(lll) and should be performed
with caution.

e Precursor Solution B: In a separate beaker, dissolve ammonium dihydrogen phosphate,
urea, and the TTBr surfactant (the structure-directing agent) in deionized water.

e Gel Formation: Slowly add Solution A to Solution B while stirring vigorously. Heat the
resulting mixture to an elevated temperature (e.g., 80-100°C) and maintain it until a gel is
formed. The urea decomposes to ammonia, which aids in precipitation, while the TTBr
template organizes the forming phosphate structure into a mesoporous network.

e Aging: Allow the gel to age for 24-48 hours at the same temperature to ensure complete
condensation and polymerization.

o Washing and Drying: Filter the gel and wash it thoroughly with deionized water and ethanol
to remove residual reactants. Dry the solid product in an oven at 100-120°C.

o Template Removal (Calcination): To create the mesoporous structure, the TTBr template
must be removed. Heat the dried powder in a furnace under a controlled atmosphere (e.qg.,
air or nitrogen). Ramp the temperature slowly to around 550°C and hold for several hours.
This process burns off the organic template, leaving behind a network of pores.

e Final Product: The resulting fine powder is mesoporous chromium(lll) phosphate.

Characterization Workflow
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The synthesized material must be thoroughly characterized to validate its structure,
morphology, and properties.

Synthesis Output

kMesoporous CrPOa Powder)

Characteization Workflow
\ A \/ \ 4 \ 4

X-Ray Diffraction (XRD) N2 Physisorption (BET) Electron Microscopy (SEM/TEM) FTIR Spectroscopy
Purpose: Phase Identification, Crystallinity, Purpose: Surface Area, Pore Size/Volume Purpose: Morphology, Particle Size Purpose: Functional Group Analysis

"Expected Results & Validation v

High Surface Area (>200 m%g) Porous Nanostructure P-O & Cr-O Bands
Visual confirmation Confirms chemical composition

\ 4

Amorphous or Broad Peaks
Confirms non-crystalline nature Confirms mesoporosity

Click to download full resolution via product page

Workflow for characterization of synthesized CrPQa.

Key Applications: From Industry to Medicine

The unique properties of chromium phosphates enable their use in several critical applications.

Corrosion Inhibition

Paints and coatings containing chromium(lll) phosphate are widely used to protect metals from
corrosion.[1] When applied to substrates like zinc, aluminum, and their alloys, an aqueous
acidic solution of chromium phosphate forms a consistent, protective film.[1] This passivation
layer acts as a barrier, preventing oxidative reactions on the metal surface. The mechanism is
believed to involve the reduction of any residual hexavalent chromium to insoluble trivalent
chromium, which seals the surface from corrosive attack.[8][9] Trivalent chromium-based
conversion coatings are considered more environmentally friendly alternatives to traditional
hexavalent chromium treatments.[10]
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Catalysis

Chromium phosphates, particularly the mesoporous variants, are effective catalysts.[7] They
are used in the alkylation of aromatic hydrocarbons, a key process in the production of
intermediates for synthetic fibers like poly(ethylene terephthalate).[1] The high surface area and
acidic sites on the catalyst's surface facilitate reactions such as the dehydration of alcohols.[7]
Research has shown that mesoporous chromium phosphates exhibit significantly higher
conversion and yield in reactions like the dehydration of isopropanol to propene compared to
non-mesoporous forms.[7]

Potential in Energy Storage

The field of energy storage is actively exploring phosphate-based materials for lithium-ion
batteries.[11] While materials like lithium iron phosphate (LiFePOa) are well-established,
research is underway to substitute other transition metals, like chromium, into the phosphate
framework.[11] The goal is to leverage chromium's redox potential to create cathode materials
with high energy density.[11][12] For example, LisCrz(POa4)s has been investigated as a high-
voltage cathode material, demonstrating the active redox behavior of trivalent chromium at
around 4.8 V vs. Li+/Li.[12]

Biomedical and Drug Development Applications

The interaction of chromium phosphates with biological systems is an area of growing interest
and complexity.

o Drug Delivery and Therapy: Some research suggests chromium phosphate nanoparticles
may have anti-angiogenic properties, potentially aiding in the treatment of conditions like
hemangioma.[3] Radioactive colloids of chromic [32P] phosphate have been studied for
brachytherapy in solid tumors.[13] However, these studies also highlight challenges, as the
material can mobilize from the injection site, leading to unintended irradiation of other
organs.[13][14]

o Biomaterials: Calcium phosphate coatings are often applied to metallic implants (like those
made of cobalt-chromium alloys) to improve biocompatibility and bone integration.[15][16]
The interaction between the chromium-based alloy and the phosphate layer is critical for the
long-term stability and success of the implant.[15]
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The logical relationships between chromium phosphate properties and their applications can be

visualized as follows:
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Mapping core properties to primary applications.

Safety, Handling, and Toxicity Considerations

When working with any chromium compound, a rigorous approach to safety is paramount.

While trivalent chromium (Cr(lll)) is an essential trace mineral for humans, hexavalent

chromium (Cr(V1)) is a known carcinogen and environmental hazard.[5]

¢ Trivalent Chromium (Cr(lll)) Compounds: Chromium(lll) phosphate is generally considered to

be of low toxicity.[5] However, it is insoluble, and inhalation of dust should be avoided.[5] In

acidic environments, such as within the lysosomes of macrophage cells, CrPOa4 can be

broken down, releasing Cr3+ ions that can oxidatively damage proteins.[6]
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» Hexavalent Chromium (Cr(VI)) Precursors: Many synthesis routes begin with Cr(VI)
compounds like chromium trioxide or ammonium dichromate.[1] These are highly toxic and
carcinogenic and must be handled with extreme care, using appropriate personal protective
equipment (PPE) and engineering controls (e.g., fume hoods).

e Environmental Impact: The interaction between phosphates and chromium in the
environment is complex. In agricultural settings, the presence of phosphate can interfere with
and reduce the uptake of toxic chromate by plants, which can be a useful remediation
strategy.[17][18]

Always consult the Safety Data Sheet (SDS) for the specific chromium compound being used
and adhere to all institutional and regulatory safety protocols.

Future Outlook
The field of chromium-based phosphates is evolving. Future research will likely focus on:

o Greener Synthesis: Developing synthesis routes that avoid toxic Cr(VI) precursors and
minimize energy consumption.[19]

e Nanostructure Engineering: Creating more complex, hierarchical structures to enhance
catalytic efficiency and performance in energy storage devices.

o Biomedical Refinement: Improving the stability and targeting of chromium phosphate-based
nanoparticles for therapeutic applications to minimize off-target effects.

o Composite Materials: Combining chromium phosphates with other materials, such as
polymers or other metal oxides, to create advanced composites with synergistic properties.

By building on the foundational knowledge presented in this guide, researchers and developers
can continue to unlock the potential of these remarkable materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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